Cas no 2228317-99-3 (2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine)

• Product Name: 2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine
• CAS No: 2228317-99-3
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6485281
• PubChem ID: 165641954
• Update Time: 2025-10-29

2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine
• 2228317-99-3
• 2-[2-(difluoromethoxy)-3-methylphenyl]prop-2-en-1-amine
• EN300-1970974

• Inchi： 1S/C11H13F2NO/c1-7-4-3-5-9(8(2)6-14)10(7)15-11(12)13/h3-5,11H,2,6,14H2,1H3
• InChI Key： FRLKAYKOCGYQAH-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C(=C)CN)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine

Comprehensive Overview of 2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine (CAS No. 2228317-99-3)

The compound 2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine (CAS No. 2228317-99-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This difluoromethoxy-containing amine derivative is part of a growing class of compounds explored for their potential bioactivity and applications in drug discovery. The presence of the difluoromethoxy group enhances metabolic stability and lipophilicity, making it a valuable scaffold for medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine has surged, driven by their role in improving drug efficacy and reducing side effects. Researchers are particularly interested in its potential as a building block for kinase inhibitors or GPCR-targeted therapies, which are hot topics in oncology and CNS drug development. The compound's prop-2-en-1-amine moiety also offers versatility for further derivatization, aligning with trends in fragment-based drug design.

From a synthetic perspective, the introduction of the difluoromethoxy group poses interesting challenges, often requiring advanced fluorination techniques such as electrophilic or nucleophilic fluorination. This has led to discussions in academic forums about green chemistry approaches to synthesize such compounds sustainably. The 3-methylphenyl ring further contributes to the molecule's steric and electronic profile, influencing its binding affinity in biological systems.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, are frequently analyzed in computational chemistry studies. These analyses are critical for predicting ADME (Absorption, Distribution, Metabolism, Excretion) behavior, a key focus area in modern preclinical research. Additionally, its potential as a bioisostere for traditional aromatic groups is being explored, reflecting the industry's shift toward metabolically stable analogs.

In agrochemical applications, 2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine is studied for its possible role in crop protection formulations. The difluoromethoxy group's resistance to enzymatic degradation could lead to longer-lasting pest control solutions, addressing global concerns about food security and sustainable agriculture. This aligns with searches for next-generation pesticides with reduced environmental impact.

Quality control and analytical characterization of CAS No. 2228317-99-3 typically involve advanced techniques like HPLC-MS and NMR spectroscopy, which are frequently searched topics among chemists. The compound's stability under various pH conditions is another area of investigation, particularly for formulation scientists working on oral bioavailability enhancement.

As the pharmaceutical industry embraces AI-driven drug discovery, compounds like 2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine are increasingly featured in virtual screening libraries. Its structural features make it a promising candidate for machine learning models predicting drug-likeness, a trending topic in cheminformatics communities.

Regulatory considerations for this compound focus on ICH guidelines for impurity profiling and genotoxic risk assessment, reflecting industry priorities. The absence of structural alerts for toxicity in its core structure has made it attractive for further development, though thorough safety pharmacology studies remain essential.

In conclusion, 2-2-(difluoromethoxy)-3-methylphenylprop-2-en-1-amine represents an important example of modern fluorine chemistry with multidisciplinary applications. Its continued study addresses multiple industry pain points, from drug resistance to environmental sustainability, ensuring its relevance in both academic and industrial research landscapes.